Cas no 886230-76-8 (Axitinib Pyran)

Axitinib Pyran structure
Axitinib Pyran structure
Product Name:Axitinib Pyran
CAS No:886230-76-8
MF:C19H20N4O
MW:320.388303756714
CID:626653
PubChem ID:58636017
Update Time:2025-07-30

Axitinib Pyran Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazol-6-amine,3-[(1E)-2-(2-pyridinyl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-
    • (E)-3-(2-(pyridin-2-yl)vinyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine
    • (E)-3-[2-(Pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine
    • 1-(oxan-2-yl)-3-(2-pyridin-2-ylethenyl)indazol-6-amine
    • 3-[(1E)-2-(2-Pyridinyl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine (ACI)
    • Axitinib Pyran
    • 1-(oxan-2-yl)-3-[(E)-2-pyridin-2-ylethenyl]indazol-6-amine
    • Axitinib Pyran; 1H-Indazol-6-amine, 3-[(1E)-2-(2-pyridinyl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)- (9CI, ACI); 3-[(1E)-2-(2-Pyridinyl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine (ACI); (E)-3-[2-(Pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-
    • SCHEMBL4053575
    • 3-(2-Pyridin-2-yl-vinyl)-1-(tetrahydro-pyran-2-yl)-1H-indazol-6-ylamine
    • D85410
    • 886230-76-8
    • SCHEMBL4053570
    • Inchi： 1S/C19H20N4O/c20-14-7-9-16-17(10-8-15-5-1-3-11-21-15)22-23(18(16)13-14)19-6-2-4-12-24-19/h1,3,5,7-11,13,19H,2,4,6,12,20H2/b10-8+
    • InChI Key： NSPUYMWXWXSVAJ-CSKARUKUSA-N
    • SMILES： C(/C1=NN(C2OCCCC2)C2C=C(C=CC1=2)N)=C\C1N=CC=CC=1

Computed Properties

  • Exact Mass: 320.16371127g/mol
  • Monoisotopic Mass: 320.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.29

Axitinib Pyran Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P870660-10mg
Axitinib Pyran
 886230-76-8
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 $207.00 2023-05-17
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P870660-100mg
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E888495-1g
(E)-3-[2-(Pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine
 886230-76-8 99%
1g
 ￥511.20 2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E888495-5g
(E)-3-[2-(Pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine
 886230-76-8 99%
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 ￥1,548.00 2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E888495-25g
(E)-3-[2-(Pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine
 886230-76-8 99%
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 ￥4,644.00 2022-10-10
TRC
P870660-250mg
Axitinib Pyran
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250mg
 $ 4500.00 2023-09-06
Ambeed
A568375-1g
(E)-3-(2-(Pyridin-2-yl)vinyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine
 886230-76-8 97% mix TBC as stabilizer
1g
 $51.0 2023-07-10
Ambeed
A568375-5g
(E)-3-(2-(Pyridin-2-yl)vinyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine
 886230-76-8 97% mix TBC as stabilizer
5g
 $153.0 2023-07-10
Ambeed
A568375-25g
(E)-3-(2-(Pyridin-2-yl)vinyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine
 886230-76-8 97% mix TBC as stabilizer
25g
 $439.0 2024-05-30

Axitinib Pyran Production Method

Production Method 1

886230-75-7 886230-75-7
886230-76-8 886230-76-8
Reaction Conditions
1.1 Reagents: Iron ,  Ammonium chloride Solvents: Ethanol ,  Water ;  5 h, 55 °C; 55 °C → rt
1.2 Solvents: Tetrahydrofuran ;  1 h, rt
Reference
Synthesis of axitinib
Fang, Zheng; Ma, Xiangjun; Xu, Jiafeng; Wei, Ping; Guo, Kai, Zhongguo Yiyao Gongye Zazhi, 2014, 45(12), 1104-1107

Production Method 2

886230-75-7 886230-75-7
886230-76-8 886230-76-8
Reaction Conditions
1.1 Reagents: Disodium sulfide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  3 - 4 h, 60 °C
1.2 Solvents: Water ;  60 °C → 0 °C; 2 h, 0 °C
Reference
Effective Laboratory-Scale Preparation of Axitinib by Two CuI-Catalyzed Coupling Reactions
Zhai, Li-Hai; Guo, Li-Hong; Luo, Yang-Hui; Ling, Yang; Sun, Bai-Wang, Organic Process Research & Development, 2015, 19(7), 849-857

Axitinib Pyran Raw materials

Axitinib Pyran Preparation Products

Axitinib Pyran Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:886230-76-8)(E)-3-[2-(Pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine
Order Number:LE7234
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:886230-76-8)(E)-3-[2-(Pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine
Order Number:sfd9427
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:886230-76-8)(E)-3-[2-(Pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine
LE7234
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:886230-76-8)(E)-3-[2-(Pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-6-amine
sfd9427
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email